Ethyl 3-(4-fluorophenyl)-1,2,4-oxadiazole-5-carboxylate

Specification

• CAS No.: 163719-81-1
• Molecular Formula: C11H9FN2O3
• Molecular Weight: 236.2 g/mol
• IUPAC Name: ethyl 3-(4-fluorophenyl)-1,2,4-oxadiazole-5-carboxylate
• Standard InChI: InChI=1S/C11H9FN2O3/c1-2-16-11(15)10-13-9(14-17-10)7-3-5-8(12)6-4-7/h3-6H,2H2,1H3
• Standard InChI Key: BCZQNQXJPMUTQA-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1=NC(=NO1)C2=CC=C(C=C2)F
• Canonical SMILES: CCOC(=O)C1=NC(=NO1)C2=CC=C(C=C2)F

Introduction

Ethyl 3-(4-fluorophenyl)-1,2,4-oxadiazole-5-carboxylate is a synthetic organic compound that belongs to the oxadiazole class. It is characterized by its molecular formula C11H9FN2O3 and a molecular weight of 236.2 g/mol. This compound is often used as a building block in organic synthesis due to its unique structural features and reactivity.

Applications

While specific applications of Ethyl 3-(4-fluorophenyl)-1,2,4-oxadiazole-5-carboxylate are not extensively reported, oxadiazoles in general are known for their potential in pharmaceutical and agricultural chemistry. They have been explored for their biological activities, including anticancer, antimicrobial, and antifungal properties.

Safety and Handling

Ethyl 3-(4-fluorophenyl)-1,2,4-oxadiazole-5-carboxylate is classified as a hazardous substance due to its potential to cause skin irritation, serious eye irritation, and respiratory irritation. It is harmful if swallowed, in contact with skin, or if inhaled.

Hazard Statements

• H315: Causes skin irritation.

• H319: Causes serious eye irritation.

• H335: May cause respiratory irritation.

• H302+H312+H332: Harmful if swallowed, in contact with skin or if inhaled.

Comparison with Related Compounds

Compound	Molecular Formula	Molecular Weight	CAS Number
Ethyl 3-(4-fluorophenyl)-1,2,4-oxadiazole-5-carboxylate	C11H9FN2O3	236.2	163719-81-1
Ethyl 3-[1-(4-fluorophenyl)-1H-pyrazol-4-yl]-1,2,4-oxadiazole-5-carboxylate	C14H11FN4O3	302.26	1242885-75-1